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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965 Get Quote

Essential Safety and Handling Guide for Meso-
2,5-dibromoadipic Acid
This guide provides crucial safety and logistical information for the handling and disposal of

Meso-2,5-dibromoadipic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on best practices for handling halogenated

carboxylic acids and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

chemical exposure. Below is a summary of the recommended PPE for handling Meso-2,5-
dibromoadipic acid.
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PPE Category Item
Specifications and Usage
Notes

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for tears or

punctures before use. For

extended contact, consider

double-gloving.[1][2][3]

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

mandatory.[2][4] A face shield

should be worn over goggles

when there is a significant risk

of splashes or dust generation.

[2][4]

Body Protection Laboratory Coat

A flame-resistant lab coat or a

standard lab coat made of

appropriate chemical-resistant

material should be worn and

fully buttoned.[5]

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood, to minimize inhalation of

dust or vapors.[2] If a fume

hood is not available or

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic acids and dusts should

be used.[2][5]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

required in the laboratory at all

times.[4][5]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational protocol is critical for minimizing risks during the

handling of Meso-2,5-dibromoadipic acid.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[6]
Conduct all handling of solid Meso-2,5-dibromoadipic acid within a certified chemical fume
hood to control dust and potential vapors.
Prepare all necessary equipment and reagents before commencing work to minimize
movement and potential for spills.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before entering the designated work
area.
Ensure gloves are pulled over the cuffs of the lab coat to prevent skin exposure.

3. Weighing and Transfer:

Handle Meso-2,5-dibromoadipic acid as a solid. Avoid crushing or grinding the material to
prevent dust generation.
Use a spatula or other appropriate tool for transfers.
If dissolving the compound, add it slowly to the solvent to avoid splashing.

4. Post-Handling:

Thoroughly wash hands and forearms with soap and water after handling is complete, even
if gloves were worn.[7][8]
Clean all contaminated surfaces with an appropriate solvent and decontaminating solution.

Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety.

1. Waste Segregation:
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Segregate waste containing Meso-2,5-dibromoadipic acid from other waste streams.
Label waste containers clearly with the full chemical name and associated hazards.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for solid and liquid waste.
Keep the waste container securely closed when not in use.

3. Disposal Procedure:

Dispose of Meso-2,5-dibromoadipic acid waste in accordance with all local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS) office
for specific guidance.
Do not pour chemical waste down the drain.[7][9]

4. Decontamination of Empty Containers:

Triple-rinse empty containers that held Meso-2,5-dibromoadipic acid with a suitable
solvent.
Collect the rinsate as hazardous waste.
Deface the label on the empty container before disposal to prevent reuse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://fabweb.ece.illinois.edu/lab/safety/ppe.aspx
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://aksci.com/sds/7948EH_SDS.pdf
https://www.chemicalbook.com/msds/meso-2-3-dibromosuccinic-acid_2.pdf
https://www.sigmaaldrich.com/LT/en/sds/aldrich/294535
https://www.benchchem.com/product/b15350965#personal-protective-equipment-for-handling-meso-2-5-dibromoadipic-acid
https://www.benchchem.com/product/b15350965#personal-protective-equipment-for-handling-meso-2-5-dibromoadipic-acid
https://www.benchchem.com/product/b15350965#personal-protective-equipment-for-handling-meso-2-5-dibromoadipic-acid
https://www.benchchem.com/product/b15350965#personal-protective-equipment-for-handling-meso-2-5-dibromoadipic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15350965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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